BE“GHE Foundational & Exploratory

Check Availability & Pricing

A Comprehensive Technical Guide to the
Physical Properties of 4-
Bromophenylacetonitrile

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Bromophenylacetonitrile

Cat. No.: B126402

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical properties of 4-
Bromophenylacetonitrile, a key intermediate in the synthesis of various organic compounds.
The information is presented to support research, development, and quality control activities.

Core Physical and Chemical Data

4-Bromophenylacetonitrile, also known as 4-bromobenzyl cyanide, is a crystalline solid at
room temperature.[1][2][3] Its chemical structure consists of a phenyl ring substituted with a
bromine atom and an acetonitrile group. The accurate determination of its physical properties is
crucial for its application in chemical synthesis and drug development.

Quantitative Physical Properties

The key physical properties of 4-Bromophenylacetonitrile are summarized in the table below

for easy reference and comparison.
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Property Value Notes

CAS Number 16532-79-9 [L121141516171I81]
Molecular Formula CsHeBIN [L1[21[41[5][6]
Molecular Weight 196.04 g/mol [L1[41[5][6][7][10]

White to off-white or pale

Appearance yellow crystalline powder/solid.  Solid at 20°C.[4]
[11[2][3]

Melting Point 47-49 °C [L](5]7]

Boiling Point 118 °C at 3 mmHg [4]

Soluble in methanol, acetone,
Solubility chloroform, and ether.[1][4]
Slightly soluble in water.[11]

Flash Point 113 °C Closed cup.[5][12]

Experimental Protocols for Property Determination

The following sections detail the standard methodologies for determining the key physical
properties of solid organic compounds like 4-Bromophenylacetonitrile.

Melting Point Determination

The melting point is a critical indicator of purity for a crystalline solid. A sharp melting range
typically indicates a high degree of purity.

Methodology:

o Sample Preparation: A small amount of finely powdered 4-Bromophenylacetonitrile is
packed into a capillary tube, which is sealed at one end.

o Apparatus: A calibrated melting point apparatus (such as a Thiele tube with a heating oil bath
or a digital melting point apparatus) is used.
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e Procedure: The capillary tube is placed in the apparatus alongside a thermometer. The
sample is heated slowly and uniformly.

o Observation: The temperature at which the solid first begins to melt and the temperature at
which the entire sample becomes a liquid are recorded. This range is reported as the melting
point. For accurate determination, the heating rate should be slow, around 1-2°C per minute,
near the expected melting point.

Boiling Point Determination (at Reduced Pressure)

For compounds that may decompose at their atmospheric boiling point, determination at
reduced pressure is standard.

Methodology:

o Apparatus: A distillation setup equipped with a vacuum pump, a manometer to measure the
pressure, and a suitable heating mantle is used.

e Procedure: A sample of 4-Bromophenylacetonitrile is placed in the distillation flask. The
system is evacuated to the desired pressure (e.g., 3 mmHg).

o Heating and Observation: The sample is heated, and the temperature at which the liquid
boils and its vapor condenses is recorded. This temperature is the boiling point at that
specific pressure.

Solubility Determination

Understanding the solubility of a compound in various solvents is essential for reaction setup,
purification, and formulation.

Methodology:

¢ Solvent Selection: A range of solvents with varying polarities (e.g., water, methanol, acetone,
chloroform, ether) are chosen.

e Procedure: A small, accurately weighed amount of 4-Bromophenylacetonitrile (e.g., 25 mg)
is placed in a test tube.
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« Titration and Observation: The solvent is added in small, measured portions (e.g., 0.75 mL
increments) with vigorous shaking after each addition. The solubility is observed and can be
qualitatively described (e.qg., soluble, slightly soluble, insoluble) or quantitatively determined
by finding the amount of solvent required to dissolve a specific amount of the solute.

Logical Workflow for Physical Property
Characterization

The following diagram illustrates a typical workflow for the physical characterization of a
crystalline organic compound like 4-Bromophenylacetonitrile.
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Workflow for Physical Property Determination

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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